Cas no 22063-21-4 (Ethanol, 2-(phenylsulfinyl)-)
Ethanol, 2-(phenylsulfinyl)- structure
Product Name:Ethanol, 2-(phenylsulfinyl)-
CAS No:22063-21-4
MF:C8H10O2S
MW:170.228801250458
CID:1406380
PubChem ID:10964948
Update Time:2025-04-20
Ethanol, 2-(phenylsulfinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanol, 2-(phenylsulfinyl)-
- 2-(benzenesulfinyl)ethanol
- DTXSID60450007
- 2-phenylsulfinylethanol
- 2-BenZenesulfinyl-ethanol
- MFCD30169631
- 22063-21-4
- SCHEMBL3151329
- DB-116392
-
- Inchi: 1S/C8H10O2S/c9-6-7-11(10)8-4-2-1-3-5-8/h1-5,9H,6-7H2
- InChI Key: XFCVCXIDRVKGAH-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(CCO)=O
Computed Properties
- Exact Mass: 170.0402
- Monoisotopic Mass: 170.04015073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 56.5Ų
Experimental Properties
- PSA: 37.3
Ethanol, 2-(phenylsulfinyl)- Related Literature
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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